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Compound of Interest

Compound Name: Nopyl acetate

Cat. No.: B1679847 Get Quote

Nopyl Acetate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Nopyl acetate, a bicyclic monoterpene ester, is a key aroma chemical prized for its sweet,

woody, and fruity fragrance profile. While primarily utilized in the flavor and fragrance industry,

its unique chemical structure and properties warrant a closer examination for potential

applications in other scientific domains. This technical guide provides an in-depth overview of

the physical and chemical properties of Nopyl acetate, detailed experimental protocols for its

synthesis, and a summary of its safety profile.

Physical and Chemical Properties
Nopyl acetate is a colorless liquid with a characteristic sweet, woody, and fruity odor, often

with nuances of bergamot and pear.[1][2][3][4][5] It is soluble in ethanol and oils but immiscible

with water.[1][6] The following tables summarize the key physical and chemical properties of

Nopyl acetate based on available data.

Table 1: General and Physical Properties of Nopyl Acetate
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Property Value Source(s)

Molecular Formula C₁₃H₂₀O₂ [1][3][7][8][9][10][11]

Molar Mass 208.30 g/mol [1][3][7][8]

Appearance Colorless clear liquid [1][2][4][8][12]

Density 0.977 - 0.980 g/mL at 25°C [1][2][12]

Boiling Point 253 °C at 760 mmHg [1][12]

Flash Point >100 °C (>212 °F) [1][8][10][12]

Refractive Index (n²⁰/D) 1.472 [1][10][13]

Vapor Pressure 0.0050 mmHg at 20°C [8]

Log P (Octanol/Water Partition

Coefficient)
2.932 - 4.41 [8][10][14]

Solubility Soluble in ethanol and oil [1]

Table 2: Chemical Identifiers and Spectroscopic Data
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Identifier/Data Value/Information Source(s)

CAS Number 128-51-8 [3][7][8][9][10][11]

IUPAC Name

2-[(1R,5S)-6,6-

dimethylbicyclo[3.1.1]hept-2-

en-2-yl]ethyl acetate

[7]

Synonyms

(-)-Nopyl acetate, Nopol

acetate, Citroviol, Lignyl

acetate

[3][7][10][11]

¹H NMR
Data available in spectral

databases
[7]

¹³C NMR
Data available in spectral

databases
[1]

Mass Spectrum (EI)
Data available in spectral

databases
[1][11]

Infrared Spectrum
Data available in spectral

databases
[1][11]

Synthesis of Nopyl Acetate
Nopyl acetate is primarily synthesized through the esterification of nopol with an acetylating

agent, typically acetic anhydride or acetic acid.[9][15] The reaction can be catalyzed by acids or

acetates.[15][16]

Experimental Protocol: Synthesis of (-)-Nopyl Acetate
This protocol is adapted from a documented synthesis of (-)-Nopyl acetate.[13]

Materials:

(-)-Nopol (100 g, 0.6 mol)

Triethylamine (130 mL, 0.93 mol)
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Acetyl chloride (50 g, 0.64 mol)

Dichloromethane (600 mL + 100 mL for washing)

Ice-water (800 mL)

Saturated aqueous sodium bicarbonate solution

Sodium sulfate

Procedure:

A solution of (-)-nopol and triethylamine in dichloromethane is prepared in a reaction vessel.

The solution is cooled in an ice bath to maintain a temperature of 5° to 10° C.

Acetyl chloride is added dropwise to the cooled solution.

The reaction mixture is stirred at 5° to 10° C for an additional 20 minutes.

The mixture is then stirred without cooling until it reaches room temperature.

For work-up, the reaction mixture is poured into ice-water.

The organic phase is separated, and the aqueous phase is washed with dichloromethane.

The combined organic phases are washed to neutrality with saturated aqueous sodium

bicarbonate solution.

The organic phase is dried over sodium sulfate.

Dichloromethane is removed by distillation to yield the crude product.

(-)-Nopyl acetate is isolated by fractional distillation, with a boiling point of 117°-119° C at 10

mm Hg.[13]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for (-)-Nopyl Acetate.

Safety and Handling
Nopyl acetate is classified as causing serious eye irritation and may cause an allergic skin

reaction.[6][7][17][18][19][20] It is also considered toxic to aquatic life with long-lasting effects.

[6][7][17]

Precautionary Measures:

Personal Protective Equipment: Wear protective gloves, eye protection, and face protection

during handling.[17][18][19] Contaminated work clothing should not be allowed out of the

workplace.[17][18][19][20]

Handling: Handle in a well-ventilated place.[18] Avoid breathing mist or vapor.[6][18][19][20]

Wash hands thoroughly after handling.[6][19][20]

First Aid:
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6][17]

In case of skin contact: Wash with plenty of water. If skin irritation or a rash occurs, get

medical advice/attention.[6][18]

Environmental Precautions: Avoid release to the environment.[6][18][20]
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Caption: Relationship between hazards and safety measures.

This technical guide provides a foundational understanding of Nopyl acetate for scientific and

research professionals. The compiled data and protocols offer a starting point for further

investigation into the applications of this versatile molecule beyond the fragrance industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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